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  4. 2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane
2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane 2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane
Brand Name: Vulcanchem
CAS No.: 499141-67-2
VCID: VC0485286
InChI: InChI=1S/C16H19FN4O4/c1-14(2)15(20(22)23)7-18-9-16(14,21(24)25)10-19(8-15)13(18)11-3-5-12(17)6-4-11/h3-6,13H,7-10H2,1-2H3
SMILES: CC1(C2(CN3CC1(CN(C2)C3C4=CC=C(C=C4)F)[N+](=O)[O-])[N+](=O)[O-])C
Molecular Formula: C16H19FN4O4
Molecular Weight: 350.34g/mol

2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane

CAS No.: 499141-67-2

Main Products

VCID: VC0485286

Molecular Formula: C16H19FN4O4

Molecular Weight: 350.34g/mol

2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane - 499141-67-2

CAS No. 499141-67-2
Product Name 2-(4-Fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.1~3,7~]decane
Molecular Formula C16H19FN4O4
Molecular Weight 350.34g/mol
IUPAC Name 2-(4-fluorophenyl)-6,6-dimethyl-5,7-dinitro-1,3-diazatricyclo[3.3.1.13,7]decane
Standard InChI InChI=1S/C16H19FN4O4/c1-14(2)15(20(22)23)7-18-9-16(14,21(24)25)10-19(8-15)13(18)11-3-5-12(17)6-4-11/h3-6,13H,7-10H2,1-2H3
Standard InChIKey SQOKPADBERIOQM-UHFFFAOYSA-N
SMILES CC1(C2(CN3CC1(CN(C2)C3C4=CC=C(C=C4)F)[N+](=O)[O-])[N+](=O)[O-])C
Canonical SMILES CC1(C2(CN3CC1(CN(C2)C3C4=CC=C(C=C4)F)[N+](=O)[O-])[N+](=O)[O-])C
PubChem Compound 1415321
Last Modified Nov 11 2021
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